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This guide provides troubleshooting advice and frequently asked questions to help
researchers, scientists, and drug development professionals reduce the memory footprint of
their GEM-5 simulations.

Frequently Asked Questions (FAQS)
Q1: My GEM-5 simulation is consuming too much
memory. What are the primary causes?

High memory usage in GEM-5 simulations can stem from several factors. The most common
culprits include the complexity of the simulated system, the choice of CPU and memory
models, and the length of the simulation. Detailed models, such as the Out-of-Order (O3) CPU
and the Ruby memory system, provide higher accuracy but at the cost of increased memory
consumption.[1][2][3] Long-running simulations naturally accumulate more state, leading to a
larger memory footprint over time.

Q2: How can | get a preliminary estimate of the memory
my simulation will require?

Precisely predicting memory usage is challenging, as it depends heavily on the specific
configuration and workload. However, you can estimate memory needs by considering the
following:
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» System Configuration: The number of cores, cache sizes, and the complexity of the memory
hierarchy directly impact memory usage.[1][4]

e CPU Model: More detailed CPU models like O3CPU require significantly more memory than
simpler models like AtomicSimpleCPU.[2][3]

e Memory Model: The Ruby memory model, while more detailed, is known to be more
memory-intensive than the Classic memory model.[1]

e Workload: The application being simulated and its interaction with the memory system will
influence memory consumption.

A practical approach is to run a short, representative portion of your simulation and monitor its
memory usage to extrapolate for the full run.

Q3: What is the difference between the Classic and
Ruby memory models in terms of memory usage?

GEM-5 offers two primary memory system models: Classic and Ruby.

o Classic Memory: This model is generally faster and less memory-intensive.[1] It is suitable
for simulations with a smaller number of cores (typically less than eight) and where the focus
is not on the fine-grained details of cache coherence.[1]

¢ Ruby Memory: Ruby provides a more detailed and accurate simulation of the memory
hierarchy, including various cache coherence protocols like MESI and MOESI.[1][4][5] This
detail comes at the cost of higher memory consumption and slower simulation speeds.[1]
Ruby is essential for simulations of larger multi-core systems where accurate modeling of the
memory subsystem is critical.[1]

Q4: How can | reduce memory usage without
significantly impacting simulation accuracy?

Several techniques can help you balance memory usage and simulation accuracy:

» Use KVM for Fast-Forwarding: For full-system simulations, the boot process and application
setup phases often do not require detailed simulation. You can use the KVM (Kernel-based
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Virtual Machine) CPU to execute these parts at near-native speed with a lower memory
footprint.[6][7] Once you reach the region of interest, you can switch to a more detailed CPU
model.[7][8]

Leverage Checkpointing: Checkpoints save the state of a simulation at a specific point in
time.[9] You can take a checkpoint after a less memory-intensive phase (like OS boot using
KVM) and then restore it with a more detailed, memory-heavy configuration for the region of
interest.[8][9] This avoids the cumulative memory growth of a single, long-running detailed
simulation.

Optimize Your Configuration: Carefully select the components of your simulated system. If
your research does not focus on a highly detailed cache hierarchy, a simpler configuration
might suffice, thereby reducing memory usage.

Compile gem5 with fewer threads: If you are running out of memory during the compilation of
gemb itself, try compiling with fewer threads, as this will consume less memory.[10]

Troubleshooting Guide

Issue: My simulation crashes with an "out of memory"
error.

An "out of memory" error indicates that the GEM-5 process has requested more memory than
is available from the operating system.

Troubleshooting Steps:

e Monitor System Memory: Use system monitoring tools (like top or htop on Linux) to observe
the memory usage of the GEM-5 process. This will confirm if the crash is indeed due to
excessive memory consumption.

e Reduce Simulation Complexity:
o Decrease the number of simulated cores.

o Reduce the size of caches in your configuration.
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o Switch to a less detailed CPU model for non-critical parts of the simulation (e.g., from
DerivO3CPU to TimingSimpleCPU).[3]

Employ KVM and Checkpointing: Use the experimental protocol outlined below to fast-
forward through initialization phases and only simulate the critical sections with high-detail
models.

Increase Available Memory: If possible, run the simulation on a machine with more physical
RAM.

Issue: Memory usage grows continuously throughout
the simulation.

Continuous memory growth can be a sign of a memory leak in the simulation script or the

GEM-5 source code, or it could be inherent to the workload being simulated.

Troubleshooting Steps:

Profile Memory Usage: Use memory profiling tools to identify which objects in the simulation
are consuming the most memory and how their allocation changes over time.

Analyze Workload Behavior: Some workloads naturally allocate and use more memory as
they progress. Analyze your application's memory behavior to determine if the growth is
expected.

Isolate the Cause: Try running a simpler workload with the same GEM-5 configuration. If the
memory growth persists, the issue is more likely in the configuration or GEM-5 itself. If the
growth is specific to your workload, focus on understanding the workload's memory patterns.

Engage the gem5 Community: If you suspect a bug in GEM-5, consider reporting it to the
gem>5-users mailing list with a detailed description of the issue and a minimal test case to
reproduce it.

Quantitative Data Summary
Table 1: Comparison of GEM-5 CPU Models
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Lo Typical Use Memory Simulation
CPU Model Description ;
Case Footprint Speed
Simplest model
o with atomic )
AtomicSimpleCP Fast-forwarding,
memory Lowest Fastest
U boot-up.[3]
accesses and no
pipeline.[2][3]
When basic
Models memory o
- o memory timing is
TimingSimpleCP  access timing but )
o needed without Low Fast
U has no pipeline. o
CPU pipeline
[2][3] .
details.
An in-order CPU Simulating in-
MinorCPU model with a order Moderate Moderate
fixed pipeline.[2] processors.
Detailed
A detailed out-of-  microarchitectura
DerivO3CPU order CPU | studies of out- High Slow
model.[2][3] of-order
processors.
Uses hardware
virtualization to Fast-forwarding
KVMCPU run guest code at  full-system Low Very Fast

near-native

speed.[6]

simulations.[6][7]

Experimental Protocols

Protocol 1: Using KVM and Checkpointing to Reduce
Memory Footprint

This protocol describes how to use a fast, low-memory KVM CPU for the boot and setup phase

of a full-system simulation, take a checkpoint, and then restore the simulation with a detailed,

high-memory CPU model for the region of interest.
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Methodology:
e Initial Simulation with KVM:

o Configure your GEM-5 full-system simulation to use the KVMCPU.[6] This requires a host
machine that supports KVM.

o Include a run script in your simulated system that will trigger a checkpoint at the desired
point (e.g., after the application has been loaded). The m5 checkpoint command can be
used for this.[9]

o Start the simulation. The system will boot and run the setup script much faster and with a
lower memory footprint than with a detailed CPU model.[7][8]

e Taking a Checkpoint:

o The simulation will create a checkpoint directory (e.g., cpt. TICKNUMBER) when the m5
checkpoint command is executed.[9] This directory contains the complete state of the
simulated system.

e Restoring with a Detailed CPU:
o Create a new GEM-5 configuration script. In this script:
» Specify the detailed CPU model you want to use for your analysis (e.g., DerivO3CPU).

» Use the --checkpoint-restore=N command-line option, where N is the checkpoint
number, to instruct GEM-5 to load the state from the previously created checkpoint.[9]

» Ensure that the memory size and number of cores in the restoring configuration match
the one used for checkpointing.[8]

o Run the new configuration. GEM-5 will load the checkpoint and continue the simulation
from that point using the detailed CPU model.

Visualizations
Logical Workflow for Memory Optimization
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Caption: Workflow for reducing memory by using KVM and checkpointing.
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Caption: Conceptual trade-offs between accuracy, speed, and memory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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